Cas no 2490404-02-7 (4-(2-hydroxypropan-2-yl)piperidine-4-carbonitrile hydrochloride)

• Product Name: 4-(2-hydroxypropan-2-yl)piperidine-4-carbonitrile hydrochloride
• CAS No: 2490404-02-7
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• MDL: MFCD32852459
• CID: 5416401
• PubChem ID: 154866062
• Update Time: 2025-05-20

4-(2-hydroxypropan-2-yl)piperidine-4-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarbonitrile, 4-(1-hydroxy-1-methylethyl)-, hydrochloride (1:1)
• 4-(2-hydroxypropan-2-yl)piperidine-4-carbonitrile hydrochloride

• MDL： MFCD32852459
• Inchi： 1S/C9H16N2O.ClH/c1-8(2,12)9(7-10)3-5-11-6-4-9;/h11-12H,3-6H2,1-2H3;1H
• InChI Key： MORRQMLYRXKNFX-UHFFFAOYSA-N
• SMILES： C(C1(CCNCC1)C#N)(O)(C)C.Cl

Additional information on 4-(2-hydroxypropan-2-yl)piperidine-4-carbonitrile hydrochloride

Comprehensive Overview of 4-(2-hydroxypropan-2-yl)piperidine-4-carbonitrile hydrochloride (CAS No. 2490404-02-7)

The compound 4-(2-hydroxypropan-2-yl)piperidine-4-carbonitrile hydrochloride (CAS No. 2490404-02-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the piperidine ring and hydroxypropan moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in 4-(2-hydroxypropan-2-yl)piperidine-4-carbonitrile hydrochloride is its versatility. The presence of both a hydroxyl group and a nitrile group allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial in modern medicinal chemistry, where the demand for highly selective and potent compounds is on the rise. Recent studies have highlighted its role in the design of G-protein-coupled receptor (GPCR) modulators, a hot topic in current drug development.

In addition to its pharmaceutical applications, 4-(2-hydroxypropan-2-yl)piperidine-4-carbonitrile hydrochloride is also being investigated for its potential in material science. Its stable crystalline form and solubility profile make it a candidate for use in advanced polymer formulations and catalysis. This dual applicability aligns with the broader trend of multi-disciplinary research, where compounds are evaluated across various fields to maximize their utility.

The synthesis of 4-(2-hydroxypropan-2-yl)piperidine-4-carbonitrile hydrochloride involves a series of carefully controlled reactions, ensuring high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound, meeting the stringent standards required for pharmaceutical-grade materials. This rigorous quality control is essential, given the compound's potential use in preclinical studies and clinical trials.

From an environmental perspective, the production and handling of 4-(2-hydroxypropan-2-yl)piperidine-4-carbonitrile hydrochloride are designed to minimize ecological impact. Sustainable practices, such as green chemistry principles and waste reduction strategies, are increasingly being integrated into its manufacturing processes. This focus on sustainability resonates with the global push toward eco-friendly chemical production, a topic of high relevance in today's scientific community.

Looking ahead, the future of 4-(2-hydroxypropan-2-yl)piperidine-4-carbonitrile hydrochloride appears promising. With ongoing research into its mechanisms of action and potential applications, this compound is poised to play a pivotal role in advancing both therapeutic innovations and industrial applications. As the scientific community continues to uncover its full potential, 2490404-02-7 remains a compound to watch in the coming years.